Cas no 477493-04-2 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide
• CAS No: 477493-04-2
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• CID: 3994947
• PubChem ID: 2810335
• Update Time: 2025-11-02

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(1H-benzimidazol-2-yl)phenyl]-4-methoxy-
• N-[3-(1H-benzimidazol-2-yl)phenyl]-4-methoxybenzamide
• Oprea1_739289
• BDBM50614818
• AKOS004010221
• N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-methoxybenzamide
• CHEMBL3402037
• BRD-K97427945-001-01-0
• 477493-04-2
• F0806-0278
• Z50129883
• NS00016739
• SR-01000636646-1
• CCG-46985
• N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-4-methoxybenzamide
• EU-0006286
• N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide

• Inchi： 1S/C21H17N3O2/c1-26-17-11-9-14(10-12-17)21(25)22-16-6-4-5-15(13-16)20-23-18-7-2-3-8-19(18)24-20/h2-13H,1H3,(H,22,25)(H,23,24)
• InChI Key： JPVZXDNGPVCEIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2NC3=CC=CC=C3N=2)=C1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 343.132076794Da
• Monoisotopic Mass: 343.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide

Recent Advances in the Study of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide (CAS: 477493-04-2): A Promising Chemical Entity in Biomedical Research

The compound N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide (CAS: 477493-04-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This benzimidazole derivative has shown promising biological activities in preliminary studies, particularly in the areas of kinase inhibition and targeted cancer therapy. Recent literature indicates that this compound may serve as a valuable scaffold for the development of novel therapeutic agents.

Structural analysis reveals that the molecule combines a benzimidazole moiety with a methoxybenzamide group, creating a unique pharmacophore that demonstrates selective binding to certain protein kinases. The presence of the benzimidazole core is particularly noteworthy, as this structural motif is found in numerous clinically approved drugs and has been associated with diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

Recent in vitro studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide exhibits potent inhibitory activity against specific tyrosine kinases involved in cancer cell proliferation. The compound showed IC50 values in the low micromolar range against several cancer cell lines, with particularly strong activity against breast cancer and leukemia models. These findings suggest potential applications in targeted cancer therapy.

Mechanistic studies have begun to elucidate the compound's mode of action. Research indicates that it functions as a type II kinase inhibitor, binding to the allosteric site adjacent to the ATP-binding pocket. This binding mode offers potential advantages in terms of selectivity and reduced off-target effects compared to traditional type I inhibitors. The 4-methoxybenzamide group appears to play a crucial role in this selective binding interaction.

Pharmacokinetic studies in animal models have shown that the compound possesses favorable absorption and distribution properties, with moderate plasma protein binding and good tissue penetration. However, metabolic stability remains an area for optimization, as first-pass metabolism appears to limit oral bioavailability. Current research efforts are focused on structural modifications to improve metabolic stability while maintaining the compound's potent biological activity.

The synthetic route to N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-methoxybenzamide has been optimized in recent work, with several research groups reporting improved yields and purity. The most efficient synthetic approaches typically involve palladium-catalyzed coupling reactions to form the critical carbon-nitrogen bonds in the benzimidazole core. These methodological advances have facilitated the production of sufficient quantities for more extensive biological evaluation.

Looking forward, this compound represents an exciting starting point for medicinal chemistry optimization. Several research groups have initiated structure-activity relationship (SAR) studies to explore modifications at various positions on the molecular scaffold. Early results suggest that substitutions on the benzimidazole nitrogen and modifications to the methoxy group may lead to improved potency and pharmacokinetic properties. These ongoing investigations hold promise for the development of novel therapeutic agents based on this chemical scaffold.